Cas no 1956377-41-5 (Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]-)

• Product Name: Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]-
• CAS No: 1956377-41-5
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5153325
• Update Time: 2025-09-27

Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]-

• Inchi： 1S/C15H22N2O3/c1-10(2)20-15-9-13(12-4-6-16-7-5-12)11(3)8-14(15)17(18)19/h8-10,12,16H,4-7H2,1-3H3
• InChI Key： JFLXMOIFLVXTPG-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC(OC(C)C)=C([N+]([O-])=O)C=C2C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]-

Comprehensive Overview of Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]- (CAS No. 1956377-41-5)

Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]- (CAS No. 1956377-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique molecular structure, which includes a nitrophenyl group and an isopropoxy substituent. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological targets.

The compound’s CAS number 1956377-41-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]piperidine, reflects its IUPAC nomenclature, which is essential for accurate communication among chemists. Recent studies highlight its relevance in medicinal chemistry, where it is explored for its potential in designing central nervous system (CNS) agents due to the piperidine moiety’s affinity for neurological receptors. This aligns with growing public interest in neurodegenerative disease treatments, a trending topic in health-related searches.

From a synthetic perspective, Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]- is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nitration protocols. Its nitro group offers versatility for further functionalization, making it valuable for high-throughput screening libraries. Industry professionals frequently search for “piperidine derivatives in drug design” or “nitrophenyl compounds applications,” underscoring the demand for detailed technical profiles like this one.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard guidelines, proper handling protocols for 1956377-41-5 emphasize the use of personal protective equipment (PPE). This aligns with broader societal concerns about lab safety and sustainable chemistry, topics frequently queried in academic and industrial forums. The compound’s stability under ambient conditions further supports its utility in large-scale manufacturing processes.

In the context of intellectual property, CAS No. 1956377-41-5 has been referenced in patents related to kinase inhibitors and antimicrobial agents, reflecting its commercial potential. Searches for “piperidine-based patents” or “novel nitrophenyl synthesis” often lead to discussions about such applications. Additionally, its role in catalysis and material science is being explored, particularly in polymer stabilization and organic electronics.

To summarize, Piperidine, 4-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]- represents a versatile scaffold in modern chemistry. Its structural features and CAS registry number 1956377-41-5 make it a focal point for innovation across multiple disciplines. As interest in targeted drug delivery and green chemistry grows, this compound is poised to remain a subject of cutting-edge research and development.